3-(2,4-Dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione

• Molecular Formula: C16H17Cl2NO2
• Molecular Weight: 326.2 g/mol
• IUPAC Name: 3-(2,4-dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione
• InChI: InChI=1S/C16H17Cl2NO2/c1-15(2)10-6-7-16(15,3)14(21)19(13(10)20)12-5-4-9(17)8-11(12)18/h4-5,8,10H,6-7H2,1-3H3
• InChI Key: IVFFJUAKHSVYDY-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)N(C2=O)C3=C(C=C(C=C3)Cl)Cl)C)C

Description

3-(2,4-Dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[321]octane-2,4-dione is a complex organic compound featuring a bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,4-Dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione typically involves the following steps:

Formation of the Bicyclic Core: The bicyclic core can be synthesized through a double Michael addition reaction to cyclic dienones. This reaction proceeds with high yield and stereochemical control.

Introduction of the Dichlorophenyl Group: The dichlorophenyl group is introduced via a nucleophilic substitution reaction, where the bicyclic core reacts with a dichlorophenyl halide under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent reaction conditions and high yields.

Chemical Reactions Analysis

Types of Reactions

3-(2,4-Dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced bicyclic compounds.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the bicyclic structure.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Substitution: Alkyl halides or aryl halides in the presence of a base like sodium hydride.

Major Products

Scientific Research Applications

3-(2,4-Dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Organic Synthesis: It serves as a valuable intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound’s biological activity is of interest in studies related to pain management and antibacterial properties.

Mechanism of Action

The mechanism of action of 3-(2,4-Dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Receptor Modulation: It can modulate receptor activity by binding to receptor sites, altering the receptor’s conformation and function.

Comparison with Similar Compounds

Similar Compounds

1-(2,4-Dichlorophenyl)-3,8-dioxabicyclo[3.2.1]octane-2,4-dione: This compound shares a similar bicyclic structure but differs in the presence of oxygen atoms in the bicyclic core.

Bicyclo[3.2.1]octane-2,4-dione: A simpler bicyclic compound without the dichlorophenyl group, used as an intermediate in organic synthesis.

Uniqueness

3-(2,4-Dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione is unique due to its combination of a dichlorophenyl group and a bicyclic core, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various scientific and industrial applications.